Cas no 61685-02-7 (Benzenamine, 4-bromo-N-methyl-N-(1-methylethyl)-, hydrochloride)

• Product Name: Benzenamine, 4-bromo-N-methyl-N-(1-methylethyl)-, hydrochloride
• CAS No: 61685-02-7
• MF: C₁₀H₁₅BrClN
• MW: 264.589801073074
• CID: 470117
• PubChem ID: 71393409
• Update Time: 2025-04-19

Benzenamine, 4-bromo-N-methyl-N-(1-methylethyl)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N-methyl-N-(1-methylethyl)-, hydrochloride
• 4-bromo-N-methyl-N-propan-2-ylaniline,hydrochloride
• 61685-02-7
• DTXSID80815174
• 4-Bromo-N-methyl-N-(propan-2-yl)aniline--hydrogen chloride (1/1)

• Inchi： 1S/C10H14BrN.ClH/c1-8(2)12(3)10-6-4-9(11)5-7-10;/h4-8H,1-3H3;1H
• InChI Key： NSLHRHWCTHRQKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C)C(C)C.Cl

Computed Properties

• Exact Mass: 263.00775
• Monoisotopic Mass: 263.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24